Sulfoevernan
Overview
Description
Sulfoevernan, also known as Sulfoevernan, is a useful research compound. Its molecular formula is C32H51O41S5-5 and its molecular weight is 1252.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sulfoevernan suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sulfoevernan including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
52108-89-1 |
|---|---|
Product Name |
Sulfoevernan |
Molecular Formula |
C32H51O41S5-5 |
Molecular Weight |
1252.1 g/mol |
IUPAC Name |
[(2R,3R,4S,5R,6R)-4-[(2R,3R,4R,5S,6S)-3,4-dihydroxy-5-(hydroxymethyl)-6-(sulfonatooxymethyl)oxan-2-yl]oxy-6-[(2R,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6R)-2-[(2R,3S,4S,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-(sulfonatooxymethyl)oxan-3-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxy-6-(sulfonatooxymethyl)oxan-4-yl]oxy-3,5-dihydroxyoxan-2-yl]methyl sulfate |
InChI |
InChI=1S/C32H56O41S5/c33-1-8-10(3-60-74(45,46)47)66-29(21(41)15(8)35)71-26-17(37)12(5-62-76(51,52)53)68-31(23(26)43)73-28-19(39)13(6-63-77(54,55)56)69-32(24(28)44)72-27-18(38)11(4-61-75(48,49)50)67-30(22(27)42)70-25-14(7-64-78(57,58)59)65-9(2-34)16(36)20(25)40/h8-44H,1-7H2,(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)/p-5/t8-,9-,10-,11-,12-,13-,14-,15-,16+,17-,18-,19-,20+,21-,22-,23-,24-,25-,26+,27+,28+,29-,30-,31-,32-/m1/s1 |
InChI Key |
RPKFABXAVQGMDX-LVVATKCBSA-I |
Isomeric SMILES |
C([C@@H]1[C@H](O[C@@H]([C@@H]([C@@H]1O)O)O[C@H]2[C@@H]([C@H](O[C@@H]([C@@H]2O)O[C@H]3[C@@H]([C@H](O[C@@H]([C@@H]3O)O[C@H]4[C@@H]([C@H](O[C@@H]([C@@H]4O)O[C@@H]5[C@H](O[C@@H]([C@@H]([C@@H]5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O |
SMILES |
C(C1C(OC(C(C1O)O)OC2C(C(OC(C2O)OC3C(C(OC(C3O)OC4C(C(OC(C4O)OC5C(OC(C(C5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O |
Canonical SMILES |
C(C1C(OC(C(C1O)O)OC2C(C(OC(C2O)OC3C(C(OC(C3O)OC4C(C(OC(C4O)OC5C(OC(C(C5O)O)CO)COS(=O)(=O)[O-])COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O)COS(=O)(=O)[O-])O |
synonyms |
sulfoevernan sulphoevernan |
Origin of Product |
United States |
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